![molecular formula C9H9N3O2 B6186810 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid CAS No. 1643412-33-2](/img/no-structure.png)
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid
Overview
Description
6,8-Dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid (6,8-DMP) is a naturally occurring compound that has been studied for its potential applications in a variety of scientific fields. 6,8-DMP is a member of the imidazopyridine family of compounds, which are known for their unique properties and potential applications in drug discovery and development, as well as in food and beverage production. 6,8-DMP has been identified as a key component of certain foods and beverages, and has been studied for its potential role in human health and disease.
Scientific Research Applications
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid has been studied for its potential applications in a variety of scientific fields. This compound has been identified as a key component of certain foods and beverages, and has been studied for its potential role in human health and disease. It has been shown to have antioxidant, antimicrobial, and anti-inflammatory properties, as well as potential applications in cancer therapy. This compound has also been studied for its potential role in food and beverage production, as it can be used to improve the flavor and aroma of certain foods and beverages.
Mechanism of Action
The exact mechanism of action of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, this compound has been shown to have antioxidant properties, which may be due to its ability to scavenge reactive oxygen species (ROS). This compound has also been shown to inhibit the growth of certain bacteria, which may be due to its ability to disrupt the cell membrane.
Biochemical and Physiological Effects
This compound has been studied for its potential role in human health and disease. It has been shown to have antioxidant, antimicrobial, and anti-inflammatory properties. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been shown to reduce oxidative stress and reduce the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid in laboratory experiments has a number of advantages and limitations. One advantage of using this compound is its low toxicity, which makes it safe to use in experiments. Additionally, this compound is relatively stable, which makes it easier to store and use in experiments. However, this compound is not water-soluble, which can make it difficult to use in certain experiments. Additionally, this compound is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
The potential applications of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid are still being explored, and there are a number of potential future directions for research. One potential future direction is to further explore the potential role of this compound in cancer therapy. Additionally, this compound could be studied for its potential role in food and beverage production, as it has been shown to improve the flavor and aroma of certain foods and beverages. Additionally, this compound could be studied for its potential role in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s disease. Finally, this compound could be studied for its potential role in the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus.
Synthesis Methods
6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid can be synthesized in a variety of ways, including the use of anhydrous ammonia or ammonium chloride. The synthesis of this compound involves the reaction of anhydrous ammonia or ammonium chloride with 2,6-dimethylbenzaldehyde in an aqueous solution. The reaction is catalyzed by a base, such as sodium hydroxide, and the product is a yellow-orange crystalline solid. The reaction is typically carried out at a temperature of around 80-90°C and has a yield of around 75-85%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid involves the condensation of 2,6-dimethylpyrazine-3,5-dicarboxylic acid with ethyl formate, followed by cyclization with ammonium acetate and dehydration to form the target compound.", "Starting Materials": [ "2,6-dimethylpyrazine-3,5-dicarboxylic acid", "ethyl formate", "ammonium acetate" ], "Reaction": [ "Step 1: Condensation of 2,6-dimethylpyrazine-3,5-dicarboxylic acid with ethyl formate in the presence of a catalyst such as p-toluenesulfonic acid to form ethyl 2,6-dimethylpyrazine-3,5-dicarboxylate.", "Step 2: Cyclization of ethyl 2,6-dimethylpyrazine-3,5-dicarboxylate with ammonium acetate in the presence of a base such as potassium carbonate to form 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid.", "Step 3: Dehydration of 6,8-dimethylimidazo[1,2-a]pyrazine-2-carboxylic acid using a dehydrating agent such as thionyl chloride or phosphorus pentoxide to form the final product." ] } | |
CAS RN |
1643412-33-2 |
Molecular Formula |
C9H9N3O2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
